![molecular formula C9H5BrOS B109403 5-Bromobenzo[b]thiophene-3-carbaldehyde CAS No. 16296-72-3](/img/structure/B109403.png)
5-Bromobenzo[b]thiophene-3-carbaldehyde
Cat. No. B109403
M. Wt: 241.11 g/mol
InChI Key: LQLMHAYNFMAEHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08283478B2
Procedure details
5-Bromobenzothiophene (1.60 g, 7.51 mmol) and dichloromethyl methyl ether (1.29 g, 11.3 mmol) were dissolved in anhydrous 1,2-dichloroethane (75 mL). Titanium tetrachloride (2.14 g, 11.3 mmol) was added, turning the solution dark. After one hour at room temperature, the reaction was poured into a mixture of saturated aqueous NaHCO3 and ice. The mixture was stirred for about 30 minutes and then was extracted with DCM (2×100 mL). The extracts were concentrated and chromatographed (0 to 5% ethyl acetate in hexane) to yield 5-bromo-benzo[b]thiophene-3-carbaldehyde (1.32 g). The 5-bromobenzothiophene-3-carboxaldehyde (1.20 g, 4.98 mmol) and sulfamide (4.0 g, 42 mmol) were combined in anhydrous ethanol (25 mL) and heated to reflux for three days. The reaction was cooled to room temperature and sodium borohydride (0.207 g, 5.47 mmol) was added. After five hours, water (50 ml) was added and the solution was extracted with chloroform (3×50 mL). The extracts were concentrated, suspended in a minimal amount of DCM, and filtered to provide the title compound as a yellow solid.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[CH:7][C:6]=2[CH:10]=1.[CH3:11][O:12]C(Cl)Cl.C([O-])(O)=O.[Na+]>ClCCCl.[Ti](Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][CH:8]=[C:7]([CH:11]=[O:12])[C:6]=2[CH:10]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1.6 g
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Type
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reactant
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Smiles
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BrC=1C=CC2=C(C=CS2)C1
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Name
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Quantity
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1.29 g
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Type
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reactant
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Smiles
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COC(Cl)Cl
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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ClCCCl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Three
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Name
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Quantity
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2.14 g
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Type
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catalyst
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Smiles
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[Ti](Cl)(Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for about 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with DCM (2×100 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The extracts were concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed (0 to 5% ethyl acetate in hexane)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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BrC1=CC2=C(SC=C2C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.32 g | |
| YIELD: CALCULATEDPERCENTYIELD | 72.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
